2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[2-(1,3,4-oxadiazol-2-yl)indol-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H18N4O3/c22-16(18-9-13-5-3-7-23-13)10-21-14-6-2-1-4-12(14)8-15(21)17-20-19-11-24-17/h1-2,4,6,8,11,13H,3,5,7,9-10H2,(H,18,22)
• InChI Key: NBUZBLXQJLOJOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C3=CC=CC=C3C=C2C4=NN=CO4
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H18N4O3 and its molecular weight is 326.356. The purity is usually 95%.
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Scientific Research Applications

Carcinogenicity and Cancer Research

• Carcinogenicity Studies : A study investigated the carcinogenicity of compounds related to 1,3,4-oxadiazole, finding that certain derivatives induced a high incidence of tumors in animal models (Cohen et al., 1975).
• Anticancer Agents : Several 1,3,4-oxadiazole derivatives were synthesized and tested for cytotoxic effects on various human and rat cell lines, showing significant potential as anticancer agents (Altıntop et al., 2018).

Synthesis and Chemical Properties

• Synthesis of Derivatives : Studies focused on the synthesis of various derivatives of 1,3,4-oxadiazole, demonstrating the compound's versatility in chemical synthesis (Mukhanova et al., 2007); (Moormann et al., 2004).

Pharmacological and Biological Activities

• Anti-Inflammatory Activity : A study synthesized and tested various 1,3,4-oxadiazole derivatives for anti-inflammatory activity, finding them to be effective in animal models (Nargund et al., 1994).
• Antimicrobial and Hemolytic Activity : Some derivatives were tested for antimicrobial and hemolytic activities, showing efficacy against selected microbial species (Gul et al., 2017).

Material Science and Energetic Materials

• Energetic Materials : A study explored the synthesis of energetic materials based on 1,3,4-oxadiazole, finding them to have moderate thermal stabilities and insensitivity towards impact and friction, making them potential candidates for less hazardous energetic materials (Yu et al., 2017).